4-(4-Azido-2-fluorobenzoyl)morpholine

• IUPAC Name: (4-azido-2-fluorophenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C11H11FN4O2/c12-10-7-8(14-15-13)1-2-9(10)11(17)16-3-5-18-6-4-16/h1-2,7H,3-6H2
• InChI Key: QZBWVZUGZSMOSQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(C=C(C=C2)N=[N+]=[N-])F
• Molecular Formula: C11H11FN4O2
• Molecular Weight: 250.23 g/mol

Description

4-(4-Azido-2-fluorobenzoyl)morpholine, also known as 4-A2FBM, is a fluorinated morpholine derivative that has been studied for its potential applications in medicinal chemistry and biochemistry. It is a small molecule with a molecular weight of 253.2 g/mol, and its chemical formula is C13H14FN3O2. 4-A2FBM has been used as a building block in the synthesis of various compounds, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Research on morpholine derivatives, such as the synthesis of sulfonamides and carbamates from 3-fluoro-4-morpholinoaniline, demonstrates their potential in developing new antimicrobial agents. These compounds have shown potent antimicrobial activity against various bacterial strains and fungi, with certain derivatives exhibiting promising activity in minimal inhibitory concentration (MIC) tests (Janakiramudu et al., 2017).

Biological Activity and Molecular Docking

• Another study focused on synthesizing and characterizing morpholine derivatives, such as 4-{2-[5-(4-fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine, for their antibacterial, antioxidant, anti-TB, anti-diabetic properties, and molecular docking studies for InhA protein. These compounds showed remarkable anti-TB activity and superior anti-microbial activity, indicating their potential as lead compounds for further drug development (Mamatha S.V et al., 2019).

Chemical Synthesis and Optimization

• The continuous production of morpholine derivatives, such as ortho-4-(2-fluoro-4-nitrophenyl)morpholine, in microreactors highlights the importance of optimizing chemical synthesis processes. This compound is a key intermediate in synthesizing Linezolid, a potent antibiotic. The study provides insights into optimizing operating conditions for better selectivity, conversion, and production rates in micro- and millireactors, demonstrating the scalability of such processes (Pereira et al., 2021).

Photophysical Characterization

• The synthesis and photophysical characterization of compounds such as 4-[(E)-2-(4-cyanophenyl)diazenyl]-morpholine offer insights into the design of new fluorophores for biological and chemical applications. The study on such compounds can provide a deeper understanding of their structural and emission properties, which are crucial for developing sensitive and selective imaging agents (Chin et al., 2010).

Synthesis routes and methods

Procedure details

Tert-butyl nitrite (0.16 mL; 1.34 mmol; 1.5 eq.) was added to a solution of 3-fluoro-4-(morpholin-4-ylcarbonyl)aniline (200 mg; 0.89 mmol; 1.0 eq.) in AcOEt (6 mL) maintained at −10° C. The reaction mixture was stirred at −10° C. for 10 minutes before the addition of azidotrimethylsilane (0.14 mL; 1.07 mmol; 1.2 eq.). Reaction mixture was stirred at RT for 2 hours and concentrated under reduced pressure to give the title compound as a pale orange oil (220 mg, 99%). 1H NMR (300 MHz, DMSO-d6): δ: 7.45 (t, J=8.0 Hz, 1H), 7.15 (dd, J=11.0 Hz, 2.1 Hz, 1H), 7.06 (dd, J=8.0 Hz, 2.1 Hz, 1H), 3.64-3.63 (m, 4H), 3.52 (t, J=4.6 Hz, 2H), 3.23 (t, J=4.6 Hz, 2H). MS (ES+): 2521.1; Rt 1.02 min (purity=92%).